Cas no 1104284-38-9 ({1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine)

• Product Name: {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine
• CAS No: 1104284-38-9
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5904901
• PubChem ID: 165971281
• Update Time: 2025-10-31

{1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine
• 1104284-38-9
• {1-[1-(propan-2-yl)-1H-pyrazol-4-yl]cyclohexyl}methanamine
• EN300-1796233

• Inchi： 1S/C13H23N3/c1-11(2)16-9-12(8-15-16)13(10-14)6-4-3-5-7-13/h8-9,11H,3-7,10,14H2,1-2H3
• InChI Key： PYOIZDPGSNRMII-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=N1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine

Recent Advances in the Study of 1104284-38-9 and {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine

The chemical compound 1104284-38-9, along with its derivative {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular structure and binding affinity of 1104284-38-9, revealing its potential as a modulator of specific neurotransmitter receptors. The compound's unique chemical framework allows it to interact with key proteins involved in synaptic plasticity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Concurrently, {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine has been identified as a potent agonist for certain G-protein-coupled receptors (GPCRs), which play a critical role in metabolic regulation.

In vitro and in vivo experiments have demonstrated the efficacy of these compounds in modulating target pathways. For instance, preclinical trials involving animal models have shown that 1104284-38-9 can significantly reduce amyloid-beta plaque formation, a hallmark of Alzheimer's disease. Similarly, {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine has been shown to enhance insulin sensitivity in diabetic models, suggesting its potential utility in managing type 2 diabetes. These findings are supported by robust pharmacokinetic data, indicating favorable absorption, distribution, metabolism, and excretion (ADME) profiles for both compounds.

Despite these promising results, challenges remain in the development of these compounds for clinical use. Issues such as bioavailability, potential off-target effects, and long-term safety profiles need to be addressed through further research. Current efforts are focused on optimizing the chemical synthesis of these compounds to improve their therapeutic index and reduce production costs. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into viable drug candidates.

In conclusion, the study of 1104284-38-9 and {1-1-(propan-2-yl)-1H-pyrazol-4-ylcyclohexyl}methanamine represents a cutting-edge area of research in chemical biology and drug development. Their unique pharmacological properties and therapeutic potential make them valuable candidates for addressing unmet medical needs. Future research should prioritize comprehensive clinical trials to validate their efficacy and safety in human subjects, paving the way for their eventual approval and commercialization.